Cas no 2229491-93-2 (1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine
• CAS No: 2229491-93-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6499744
• PubChem ID: 165699144
• Update Time: 2025-06-15

1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine
• 2229491-93-2
• 1-[1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropyl]ethan-1-amine
• EN300-1754745

• Inchi： 1S/C13H20N2/c1-9(14)13(6-7-13)12-8-10-4-2-3-5-11(10)15-12/h8-9,15H,2-7,14H2,1H3
• InChI Key： CUCCQMMLHSJXDN-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine

Introduction to 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine (CAS No. 2229491-93-2)

1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229491-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both indole and cyclopropyl moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its interaction with biological targets.

The indole ring is a well-known scaffold in medicinal chemistry, frequently encountered in natural products and bioactive molecules. Its aromatic system is capable of engaging in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. The substitution pattern at the indole ring, specifically the 4,5,6,7-tetrahydro-1H-indol-2-yl moiety, further modulates the electronic properties and spatial orientation of the molecule, potentially influencing its binding affinity and selectivity.

The cyclopropyl group appended to the amine functionality introduces rigidity to the molecular structure. This structural motif is often employed in drug design to enhance metabolic stability and improve binding kinetics. The cyclopropylamine core can serve as a key pharmacophore in the development of small-molecule inhibitors or modulators targeting specific enzymes or receptors. The combination of these two distinct structural features makes 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their potential biological activity. Virtual screening techniques have been increasingly utilized to identify hits with high binding affinity to target proteins. In this context, 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine has been computationally analyzed for its interaction with various pharmacologically relevant targets. Preliminary simulations suggest that this compound may exhibit binding interactions with enzymes involved in signal transduction pathways and metabolic processes.

One particularly intriguing aspect of this compound is its potential role as a modulator of neurotransmitter receptors. The indole moiety is known to be structurally analogous to serotonin and other bioactive amines, suggesting that it may interact with serotonin receptors or other related G protein-coupled receptors (GPCRs). Furthermore, the cyclopropyl group could enhance receptor binding by introducing steric constraints that optimize the orientation of the molecule within the binding pocket. Such interactions could be exploited for therapeutic applications in neurological disorders where modulation of neurotransmitter activity is desired.

In addition to its potential as a receptor modulator, 1-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylethan-1-amine may also exhibit anti-inflammatory or immunomodulatory properties. The indole scaffold is well-documented for its ability to interact with inflammatory pathways and modulate immune responses. Studies have shown that indole derivatives can inhibit pro-inflammatory cytokine production and enhance the resolution of inflammation. Given these properties, CAS No. 2229491-93-2 may serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory conditions.

The synthesis of 1-(4(3H)-isobenzofuranon–3–ylidene)–3–phenyl–3H–pyrazol–5–one has been reported as part of efforts to explore related heterocyclic compounds with potential biological activity. While not directly related to CAS No. 2229491–93–2, this work highlights the broader interest in indole derivatives as pharmacophores. The synthesis typically involves multi-step reactions starting from readily available precursors such as indole and phenylhydrazine derivatives. The introduction of functional groups like hydroxymethyl or carboxylic acid moieties further diversifies the chemical space available for drug discovery.

The development of novel synthetic methodologies is crucial for efficient access to complex molecules like CAS No. 2229491–93–2. Advances in transition-metal-catalyzed reactions have enabled more concise synthetic routes to heterocyclic compounds. For instance, palladium-catalyzed cross-coupling reactions can be used to construct carbon-carbon bonds between indole derivatives and cyclopropyl-containing precursors with high efficiency and selectivity. Such methodologies not only streamline the synthesis but also allow for greater structural diversity in the resulting compounds.

Biological evaluation plays a critical role in assessing the potential therapeutic value of novel compounds like CAS No. 2229491–93–2. High-throughput screening (HTS) platforms have been instrumental in identifying active compounds from large libraries of small molecules. Once hits are identified through HTS, structure-based drug design approaches can be employed to optimize their potency and selectivity further. These approaches leverage computational models of biological targets to guide medicinal chemistry efforts toward more effective therapeutic agents.

The structural features of CAS No. 2229491–93–2, particularly its combination of an indole ring and a cyclopropylamine moiety, make it an intriguing candidate for further investigation in drug discovery programs targeting neurological disorders, inflammatory conditions, or other diseases where modulation of neurotransmitter or immune pathways is relevant.* Future studies should focus on synthesizing analogues* with modified substitution patterns* at both* the indole* and* cyclopropyl* moieties* to explore their effects on biological activity.* Additionally,* exploring synthetic routes* that introduce functional groups* such as hydroxymethyl* or carboxylic acid* could provide access* to new derivatives* with enhanced solubility* or metabolic stability.* By combining computational modeling*, synthetic chemistry*, and biological evaluation,* researchers can systematically optimize this promising scaffold* for therapeutic applications.*